Cas no 4471-05-0 (1-Phenyl-1-hexanol)

1-Phenyl-1-hexanol structure
1-Phenyl-1-hexanol structure
Product Name:1-Phenyl-1-hexanol
CAS No:4471-05-0
MF:C12H18O
MW:178.270723819733
MDL:MFCD02258728
CID:331280
PubChem ID:87559728
Update Time:2025-04-19

1-Phenyl-1-hexanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-pentyl-
    • 1-Phenyl-1-hexanol
    • 1-phenylhexan-1-ol
    • α-Pentylbenzyl Alcohol
    • SVCRDVHXRDRHCP-UHFFFAOYSA-N
    • phenyl hexanol
    • NSC5687
    • 1-Phenyl-1-hexanol #
    • alpha-Pentylbenzyl Alcohol
    • Benzenemethanol, .alpha.-pentyl-
    • NE24408
    • P1683
    • SCHEMBL317208
    • DTXSID50278010
    • CS-0198344
    • D92145
    • AKOS008139490
    • Z445987152
    • MFCD02258728
    • NSC-5687
    • AS-57012
    • 4471-05-0
    • EN300-60982
    • Q9545675
    • DTXCID50229168
    • Benzenemethanol, alpha-pentyl-
    • MDL: MFCD02258728
    • Inchi: 1S/C12H18O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h4,6-9,12-13H,2-3,5,10H2,1H3
    • InChI Key: SVCRDVHXRDRHCP-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)CCCCC

Computed Properties

  • Exact Mass: 178.13600
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.95
  • Melting Point: No data available
  • Boiling Point: 172°C/50mmHg(lit.)
  • Flash Point: 117.5±8.9 °C
  • Refractive Index: 1.5030 to 1.5070
  • PSA: 20.23000
  • LogP: 3.30030
  • Solubility: Uncertain
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Phenyl-1-hexanol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Phenyl-1-hexanol Pricemore >>

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1-Phenyl-1-hexanol Production Method

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